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Compound of Interest

Compound Name: Triclabendazole sulfoxide-d3

Cat. No.: B12411471 Get Quote

Essential Safety and Handling of Triclabendazole
Sulfoxide-d3
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides immediate and essential

safety and logistical information for Triclabendazole sulfoxide-d3, a deuterated metabolite of

the anthelmintic agent Triclabendazole. While specific data for the deuterated form is limited,

the safety protocols for Triclabendazole sulfoxide are considered directly applicable.

Hazard Identification and Classification
Triclabendazole sulfoxide is classified with the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1][2]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1][2]

Some sources also indicate potential for harm upon skin contact or inhalation and may

cause skin and eye irritation.[2]

There is no evidence to suggest that Triclabendazole sulfoxide is carcinogenic.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12411471?utm_src=pdf-interest
https://www.benchchem.com/product/b12411471?utm_src=pdf-body
https://www.benchchem.com/product/b12411471?utm_src=pdf-body
https://www.benchchem.com/product/b12411471?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC40948.html
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB12245.pdf?1550681217
https://dcchemicals.com/msds/MSDS_DC40948.html
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB12245.pdf?1550681217
https://dcchemicals.com/msds/MSDS_DC40948.html
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB12245.pdf?1550681217
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB12245.pdf?1550681217
https://dcchemicals.com/msds/MSDS_DC40948.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is crucial to minimize exposure and ensure personal safety.

PPE Category Specification

Eye Protection Safety goggles with side-shields.[1]

Hand Protection Protective gloves.

Skin and Body Impervious clothing to prevent skin exposure.[1]

Respiratory A suitable respirator should be used.[1]

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of the compound and the

safety of the laboratory environment.

Aspect Protocol

Handling

Avoid contact with eyes and skin, as well as

inhalation of dust or aerosols.[1] Ensure the use

of appropriate exhaust ventilation.[1] Do not eat,

drink, or smoke when using this product.[1]

Wash skin thoroughly after handling.[1]

Storage

Keep the container tightly sealed.[1] Store in a

cool, well-ventilated area.[1] Protect from direct

sunlight and sources of ignition.[1]

Recommended storage temperatures are -20°C

for the powder form and -80°C when in solvent.

[1]

Accidental Release and Disposal Plan
In the event of a spill or the need for disposal, the following procedures must be followed to

mitigate environmental contamination and ensure safety.
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Plan Component Procedure

Accidental Release

Evacuate personnel to a safe area.[1] Use full

personal protective equipment.[1] Ensure

adequate ventilation.[1] Prevent further leakage

or spillage.[1] Absorb spills with a finely-

powdered, liquid-binding material such as

diatomite.[1] Decontaminate surfaces and

equipment by scrubbing with alcohol.[1]

Disposal

Dispose of contaminated material at an

approved waste disposal plant.[1] Avoid release

into the environment by preventing the product

from reaching drains or water courses.[1]

First Aid Measures
Immediate and appropriate first aid is critical in case of accidental exposure.

Exposure Route First Aid Measure

If Swallowed
Call a poison center or doctor if you feel unwell.

[1] Rinse mouth.[1]

Eye Contact

Immediately flush eyes with large amounts of

water, removing any contact lenses.[1] Separate

eyelids to ensure adequate flushing. Promptly

seek medical attention.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water.[1] Remove contaminated clothing and

shoes and seek medical attention.[1]

Inhalation Relocate to fresh air immediately.[1]

Operational Workflow for Handling Triclabendazole
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The following diagram outlines the procedural steps for the safe handling and disposal of

Triclabendazole sulfoxide-d3 in a laboratory setting.

Start: Receive
Triclabendazole sulfoxide-d3

Preparation for Handling

Handling and Use

Wear appropriate PPE

Storage

After use

Accidental Spill

If spill occurs

Waste Disposal

Generate waste

For subsequent use

Contain and clean up

End

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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